Cas no 39716-45-5 (2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-3-one)

• Product Name: 2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-3-one
• CAS No: 39716-45-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD11049483
• CID: 1088236
• PubChem ID: 14363895
• Update Time: 2025-04-20

2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-Tetrahydro-2H-cyclohepta[c]pyridazin-3(5H)-one
• 2,5,6,7,8,9-Hexahydro-3H-cyclohepta[c]pyridazin-3-one
• 1H-2,3-Benzodiazepine, 6,7,8,9-tetrahydro-4-phenyl-, 2-oxide
• 6,7,8,9-tetrahydro-4-phenyl-1H-2,3-benzodiazepine 2-oxide
• 6,7,8,9-tetrahydro-5H-cyclohepta[e]-2H-pyridazin-3-one
• ACMC-20lzm5
• AGN-PC-00M7ZJ
• CTK3F3981
• 2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-3-one
• 2,5,6,7,8,9-hexahydrocyclohepta[c]pyridazin-3-one
• SCHEMBL11086521
• CS-0452109
• EN300-60242
• LS-09824
• G21889
• 39716-45-5
• ALBB-028381
• STL468832
• AKOS000774681
• F8888-0190
• 3H-Cyclohepta[c]pyridazin-3-one, 2,5,6,7,8,9-hexahydro-
• MFCD11049483
• 2H,5H,6H,7H,8H,9H-CYCLOHEPTA[C]PYRIDAZIN-3-ONE
• 6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-ol

• MDL： MFCD11049483
• Inchi： 1S/C9H12N2O/c12-9-6-7-4-2-1-3-5-8(7)10-11-9/h6H,1-5H2,(H,11,12)
• InChI Key： CTKCLFUQFOKBPS-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(CCCCC2)=NN1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones